N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide

• IUPAC Name: (E)-N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H23N3O2/c26-21(11-10-17-6-2-1-3-7-17)23-16-18-12-14-25(15-13-18)22-24-19-8-4-5-9-20(19)27-22/h1-11,18H,12-16H2,(H,23,26)/b11-10+
• InChI Key: MVLOOGWTZXKKSP-ZHACJKMWSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C=CC2=CC=CC=C2)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: C1CN(CCC1CNC(=O)/C=C/C2=CC=CC=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a class of compounds based on 3-(benzo[d]oxazol-2-yl)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine was identified as a novel hit by a high throughput screening campaign. Structural modifications of parent benzoxazole scaffolds by introducing substituents on phenyl displayed potent inhibitory activities toward GRK-2 and -5.

Molecular Structure Analysis

The molecular formula of “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide” is C22H23N3O2, and its molecular weight is 361.445.

Chemical Reactions Analysis

While specific chemical reactions involving “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide” are not available, similar compounds have been studied. For example, a class of compounds based on 3-(benzo[d]oxazol-2-yl)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine was identified as a novel hit by a high throughput screening campaign.

Scientific Research Applications

G-Protein-Coupled Receptor Kinase Inhibitors

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Neuroprotective Effects

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Anti-Adipogenic Activity

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Mechanism of Action

Target of Action

The primary targets of N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide are Cyclooxygenase-2 (COX-2) and G protein-coupled receptor kinases (GRK2 and GRK5) . COX-2 is an enzyme responsible for the formation of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which play a role in inflammation and pain. GRK2 and GRK5 are kinases that regulate G protein-coupled receptors, which are involved in a variety of physiological functions.

Mode of Action

N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide exhibits potent inhibition of COX-2 . It also inhibits GRK2 and GRK5, thereby affecting the regulation of G protein-coupled receptors .

Biochemical Pathways

The inhibition of COX-2 by N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide reduces the production of prostanoids, leading to decreased inflammation and pain . The inhibition of GRK2 and GRK5 affects the regulation of G protein-coupled receptors, which can influence a variety of physiological processes .

Result of Action

The molecular and cellular effects of N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)cinnamamide’s action include reduced inflammation and pain due to decreased production of prostanoids , and potential changes in physiological processes due to altered regulation of G protein-coupled receptors .